![molecular formula C20H26N2O3 B4919994 3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine](/img/structure/B4919994.png)
3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine
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Overview
Description
3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine, also known as ABT-594, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of nicotinic acetylcholine receptor agonists and has been found to have analgesic properties.
Mechanism of Action
3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine works by binding to nicotinic acetylcholine receptors in the central nervous system. This binding results in the activation of these receptors, leading to the release of neurotransmitters, such as dopamine and serotonin. These neurotransmitters then inhibit the transmission of pain signals, resulting in pain relief.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its analgesic properties, it has been found to have anti-inflammatory effects and to improve cognitive function. It has also been shown to have a neuroprotective effect, potentially making it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine has several advantages for use in lab experiments. It has a high potency and selectivity for nicotinic acetylcholine receptors, making it a useful tool for studying the function of these receptors. Additionally, this compound has been shown to have a long duration of action, allowing for prolonged experiments. However, this compound is a relatively new compound, and its long-term effects are not yet fully understood.
Future Directions
There are several potential future directions for research on 3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine. One area of interest is the potential use of this compound in the treatment of addiction. Nicotinic acetylcholine receptors have been implicated in addiction, and this compound may be useful in reducing drug cravings and withdrawal symptoms. Additionally, further research is needed to fully understand the long-term effects of this compound and its potential use in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of 3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine involves several steps, including the reaction of 2,3,4-trimethoxybenzyl chloride with 2-piperidinylmagnesium bromide, followed by the reaction of the resulting compound with 3-bromopyridine. The final product is then purified through column chromatography.
Scientific Research Applications
3-[1-(2,3,4-trimethoxybenzyl)-2-piperidinyl]pyridine has been extensively studied for its potential use as an analgesic agent. It has been found to be effective in relieving pain associated with various conditions, including neuropathic pain, inflammatory pain, and acute pain. Additionally, this compound has been shown to have fewer side effects than traditional pain medications, such as opioids.
Properties
IUPAC Name |
3-[1-[(2,3,4-trimethoxyphenyl)methyl]piperidin-2-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3/c1-23-18-10-9-16(19(24-2)20(18)25-3)14-22-12-5-4-8-17(22)15-7-6-11-21-13-15/h6-7,9-11,13,17H,4-5,8,12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQUZIELFFRIYRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CN2CCCCC2C3=CN=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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